N-(3-nitrophenyl)-4-(phenylsulfonyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(3-nitrophenyl)butanamide
• InChI: InChI=1S/C16H16N2O5S/c19-16(17-13-6-4-7-14(12-13)18(20)21)10-5-11-24(22,23)15-8-2-1-3-9-15/h1-4,6-9,12H,5,10-11H2,(H,17,19)
• InChI Key: COVDBBLQFDCCDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol
• CAS No.: 941878-12-2

Description

N-(3-nitrophenyl)-4-(phenylsulfonyl)butanamide is a useful research compound. Its molecular formula is C16H16N2O5S and its molecular weight is 348.37. The purity is usually 95%.
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Scientific Research Applications

• Electrochemical Behavior and Reactions : The electrochemical reduction of compounds similar to N-(3-nitrophenyl)-4-(phenylsulfonyl)butanamide has been studied, highlighting their potential in electrochemical applications. These compounds exhibit long-lived radical anions and undergo reactions like two-electron cleavage of the carbon-sulfur bond, leading to various products such as p-nitrophenolate (Pilard et al., 2001).

• Chemical Behavior in Aqueous Solutions : Investigations into the chemical behavior of substituted butanamides in aqueous sodium hydroxide solutions have been conducted. These studies provide insights into the kinetics and mechanisms of formation and decomposition of certain compounds, which can be relevant for understanding the behavior of this compound in similar conditions (Sedlák et al., 2002).

• Vibrational Spectral Studies : The structure of compounds related to this compound has been characterized using vibrational spectral techniques. These studies help in understanding the molecular structure and properties of such compounds (Hu Chang-liang, 2013).

• Singlet Oxygen Reactions : Research into the reactions of singlet oxygen with sulfide, sulfoxide, and sulfone compounds provides insights into the reactivity of this compound under oxidative conditions. This knowledge is essential for potential applications in organic synthesis and photochemistry (Stensaas et al., 2006).

• Synthesis and Biological Activity : Studies on the synthesis of similar butanamides and their biological activities, such as inhibitory potential against enzymes and cytotoxicity, are relevant for potential pharmacological applications of this compound (Raza et al., 2019).

• Metal Complex Synthesis : Research into the synthesis of metal complexes using derivatives of sulfonamides, similar to this compound, can provide insights into its potential use in coordination chemistry and material science applications (Güzel et al., 1997).